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Compound of Interest

Compound Name: Liazal

Cat. No.: B1231680

This guide provides crucial safety and logistical information for laboratory professionals
handling Liazal (mesalamine). Adherence to these procedures is vital for ensuring personal
safety and proper disposal of materials.

When handling Liazal, it is imperative to utilize appropriate personal protective equipment
(PPE) to minimize exposure and ensure a safe laboratory environment.[1] All personnel should
receive training on the safe handling of this product.[2] Direct contact with the skin, eyes, and
inhalation of airborne particles or mists should be strictly avoided.[2]

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
Liazal in a research and development setting.
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PPE Category Equipment Rationale
Safety glasses with side Protects eyes from potential
Eye and Face Protection shields or chemical splash splashes or airborne particles
goggles of the chemical.[3]

_ _ Prevents direct skin contact
) ) Chemical-resistant gloves ) )
Skin Protection . with the compound, which may
(e.g., nitrile) o
cause irritation.[2][3]

Provides a protective barrier

Laboratory coat ) ]
for skin and personal clothing.

Recommended when there is
a potential for generating dust

Respiratory Protection NIOSH-approved respirator or aerosols, or when working
outside of a ventilated

enclosure.[3]

Handling and Disposal Workflow

Proper handling and disposal are critical to laboratory safety and environmental responsibility.
The following workflow outlines the necessary steps from preparation to final disposal of Liazal

and associated waste.
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Preparation Handling Disposal
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Liazal Handling and Disposal Workflow

Disposal Plan

Proper disposal of Liazal and any contaminated materials is essential to prevent environmental
contamination and ensure regulatory compliance.

Waste Characterization and Segregation:

o Solid Waste: All disposable materials that have come into contact with Liazal, such as
gloves, bench paper, and weigh boats, should be considered chemical waste.

» Liquid Waste: Aqueous solutions containing Liazal should be collected as hazardous
chemical waste. The pH of the waste solution should be between 5.0 and 12.5 before being
collected for disposal, unless otherwise specified by your institution's hazardous waste
protocol.[4]

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1231680?utm_src=pdf-body-img
https://www.benchchem.com/product/b1231680?utm_src=pdf-body
https://www.benchchem.com/product/b1231680?utm_src=pdf-body
https://www.benchchem.com/product/b1231680?utm_src=pdf-body
https://www.benchchem.com/product/b1231680?utm_src=pdf-body
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1231680?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e Unused Product: Unused or expired Liazal tablets should be disposed of as pharmaceutical
waste. Do not flush unused medication down the drain.[5]

Disposal Procedure:

» Container Labeling: All waste containers must be clearly labeled with "Hazardous Waste"
and a description of the contents (e.g., "Liazal-contaminated solid waste" or "Aqueous waste
with mesalamine™).

o Storage: Store waste in designated, properly sealed containers in a satellite accumulation
area until it can be collected by an approved hazardous waste disposal vendor.[4]

» Collection: Arrange for the collection of hazardous waste through your institution's
Environmental Health and Safety (EHS) department or a licensed contractor.[6]

It is important to consult your institution's specific hazardous waste management guidelines for
detailed procedures.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1231680#personal-protective-equipment-for-
handling-liazal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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